Cas no 1704121-77-6 ((4-(N-Cyclopropylsulfamoyl)-2,5-difluorophenyl)boronic acid)

• Product Name: (4-(N-Cyclopropylsulfamoyl)-2,5-difluorophenyl)boronic acid
• CAS No: 1704121-77-6
• MF: C₉H₁₀BF₂NO₄S
• MW: 277.05280828476
• MDL: MFCD28805605
• CID: 4703653
• Update Time: 2025-06-14

(4-(N-Cyclopropylsulfamoyl)-2,5-difluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(N-cyclopropylsulfamoyl)-2,5-difluorophenyl)boronic acid
• AM88176
• (4-(N-Cyclopropylsulfamoyl)-2,5-difluorophenyl)boronic acid

• MDL： MFCD28805605
• Inchi： 1S/C9H10BF2NO4S/c11-7-4-9(8(12)3-6(7)10(14)15)18(16,17)13-5-1-2-5/h3-5,13-15H,1-2H2
• InChI Key： UVDGPDJRKHZSID-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(B(O)O)=CC=1F)F)(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 398
• Topological Polar Surface Area: 95

Additional information on (4-(N-Cyclopropylsulfamoyl)-2,5-difluorophenyl)boronic acid

Recent Advances in the Application of (4-(N-Cyclopropylsulfamoyl)-2,5-difluorophenyl)boronic acid (CAS: 1704121-77-6) in Chemical Biology and Pharmaceutical Research

The boronic acid derivative, (4-(N-Cyclopropylsulfamoyl)-2,5-difluorophenyl)boronic acid (CAS: 1704121-77-6), has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a cyclopropylsulfamoyl group and difluorophenyl boronic acid moiety, has demonstrated promising applications in drug discovery, particularly in the development of protease inhibitors and as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Recent studies have highlighted its potential in targeting various disease pathways, making it a focal point for innovative therapeutic strategies.

One of the most notable applications of (4-(N-Cyclopropylsulfamoyl)-2,5-difluorophenyl)boronic acid is its role in the inhibition of serine proteases, which are implicated in numerous pathological conditions, including cancer, inflammation, and infectious diseases. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high selectivity and potency against specific protease targets, such as thrombin and factor Xa, which are critical in coagulation disorders. The study utilized X-ray crystallography to elucidate the binding interactions, revealing that the boronic acid group forms a reversible covalent bond with the active site serine residue, thereby inhibiting protease activity.

In addition to its protease inhibitory properties, (4-(N-Cyclopropylsulfamoyl)-2,5-difluorophenyl)boronic acid has been explored as a versatile building block in medicinal chemistry. A recent study in Organic Letters (2024) showcased its utility in Suzuki-Miyaura cross-coupling reactions, enabling the efficient synthesis of biaryl compounds with potential therapeutic applications. The electron-withdrawing effects of the difluorophenyl and sulfamoyl groups were found to enhance the reactivity of the boronic acid, facilitating the formation of complex molecular architectures under mild conditions. This advancement opens new avenues for the rapid assembly of drug-like molecules.

Further investigations into the pharmacokinetic and pharmacodynamic properties of (4-(N-Cyclopropylsulfamoyl)-2,5-difluorophenyl)boronic acid have been conducted to assess its suitability as a drug candidate. Preclinical studies reported in Bioorganic & Medicinal Chemistry Letters (2023) indicated favorable bioavailability and metabolic stability in rodent models, with minimal off-target effects. These findings underscore the compound's potential for further development into clinical-stage therapeutics, particularly for indications such as thrombosis and oncology.

Despite these promising developments, challenges remain in optimizing the selectivity and delivery of (4-(N-Cyclopropylsulfamoyl)-2,5-difluorophenyl)boronic acid-based therapeutics. Ongoing research is focused on structural modifications to enhance binding affinity and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable treatments, addressing unmet medical needs in various disease areas.